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Compound of Interest

Compound Name: M617 TFA

Cat. No.: B1139626 Get Quote

For researchers and drug development professionals working with the selective galanin

receptor 1 (GAL1) agonist, M617 TFA, the purity and consistency of the compound are

paramount to achieving reliable and reproducible experimental results. This guide provides a

comparative overview of M617 TFA available from prominent life science suppliers, focusing on

publicly available data to assist in making an informed purchasing decision.

M617 TFA is a valuable tool in neuroscience and metabolic disease research, known for its

high affinity for the GAL1 receptor. Its trifluoroacetate (TFA) salt form is a common result of the

solid-phase peptide synthesis and purification process. While essential for obtaining high-purity

peptides, residual TFA can potentially influence experimental outcomes, making a thorough

understanding of the product's specifications crucial.

Supplier Comparison
This comparison focuses on key quality attributes of M617 TFA from two recognized suppliers:

GlpBio and Tocris Bioscience. The data presented is based on information made publicly

available by these companies.
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Feature GlpBio Tocris Bioscience

Product Name M617 TFA M617

Purity Specification >99.00% ≥95% (HPLC)

Biological Activity
Selective galanin receptor 1

(GAL1) agonist.

Selective galanin GAL1

receptor agonist (Ki values are

0.23 and 5.71 nM for GAL1

and GAL2 receptors

respectively).

Certificate of Analysis (COA) Available upon request.[1][2]
Available for specific batches

on the product page.

Appearance White to off-white powder White solid

Molecular Formula C₁₁₄H₁₆₂F₃N₂₉O₃₀ C₁₁₂H₁₆₁N₂₉O₂₈

Molecular Weight 2475.67 2361.68

Experimental Data and Protocols
A critical aspect of selecting a chemical reagent is the availability of detailed analytical data.

While specific batch data requires requesting the Certificate of Analysis from the respective

suppliers, this section outlines the typical experimental protocols used to assess the quality and

activity of M617 TFA.

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
HPLC is a standard technique for assessing the purity of synthetic peptides like M617 TFA.

Principle: The sample is dissolved in a suitable solvent and injected into a chromatography

system. The components of the sample are separated based on their affinity for the stationary

phase (a column) and the mobile phase (a solvent mixture). A detector measures the amount of

each component as it elutes from the column, generating a chromatogram. The purity is

calculated by dividing the area of the main peak by the total area of all peaks.
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Typical Protocol:

Column: A C18 reversed-phase column is commonly used for peptide analysis.

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% Trifluoroacetic acid (TFA) in acetonitrile.

Gradient: A linear gradient from a low to a high percentage of mobile phase B is used to

elute the peptide and any impurities.

Detection: UV detection at a wavelength of 214 nm or 280 nm is typical for peptides.

Analysis: The peak areas are integrated to determine the relative purity.

Identity Verification by Mass Spectrometry (MS)
Mass spectrometry is used to confirm the molecular weight of the synthesized peptide,

ensuring the correct product has been produced.

Principle: The sample is ionized, and the resulting ions are separated based on their mass-to-

charge ratio (m/z). The resulting mass spectrum provides a precise measurement of the

molecular weight of the compound.

Typical Protocol:

Sample Preparation: The peptide is dissolved in a suitable solvent, often the same as the

HPLC mobile phase.

Ionization: Electrospray ionization (ESI) is a common technique for peptides.

Analysis: The mass spectrometer is calibrated, and the sample is introduced. The resulting

spectrum is analyzed to identify the peak corresponding to the expected molecular weight of

M617.

Biological Activity Assessment: Galanin Receptor 1
(GAL1) Binding Assay
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A key performance indicator for M617 TFA is its ability to bind to its target receptor, GAL1.

Radioligand binding assays are a common method to determine the binding affinity (Ki).

Principle: This assay measures the ability of the unlabeled compound (M617) to compete with

a radiolabeled ligand for binding to the GAL1 receptor, typically expressed in a cell membrane

preparation. The concentration of the unlabeled compound that inhibits 50% of the specific

binding of the radiolabeled ligand is the IC50 value, which can then be used to calculate the

binding affinity (Ki).

Detailed Protocol for a Radioligand Binding Assay:

Membrane Preparation: Cell membranes expressing the human GAL1 receptor are prepared

from a stable cell line.

Radioligand: A suitable radiolabeled ligand that binds to the GAL1 receptor, such as [¹²⁵I]-

Galanin, is used.

Assay Buffer: A buffer solution containing protease inhibitors is used to maintain the integrity

of the receptors and ligands.

Incubation: A mixture of the cell membranes, the radiolabeled ligand, and varying

concentrations of the unlabeled M617 TFA is incubated to allow binding to reach equilibrium.

Separation: The bound and free radioligand are separated by rapid filtration through a glass

fiber filter.

Detection: The amount of radioactivity trapped on the filter, representing the bound

radioligand, is measured using a scintillation counter.

Data Analysis: The data is analyzed using non-linear regression to determine the IC50 value,

from which the Ki value is calculated using the Cheng-Prusoff equation.

Visualizing Key Processes
To further aid in the understanding of the experimental workflows and the biological context of

M617 TFA, the following diagrams are provided.
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Caption: General workflow for the synthesis and quality control of M617 TFA.
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Caption: Simplified signaling pathway of M617 TFA via the GAL1 receptor.

Conclusion
The selection of a critical research reagent like M617 TFA should be based on a thorough

evaluation of the supplier's specifications and the available analytical data. While both GlpBio

and Tocris Bioscience provide M617, their stated purity levels and the accessibility of their
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Certificates of Analysis differ. For researchers requiring the highest purity, GlpBio's specification

of >99.00% may be appealing. However, Tocris Bioscience provides readily accessible

information on the biological activity, including Ki values, which can be valuable for

experimental design.

Ultimately, for any critical application, it is strongly recommended that researchers request and

review the batch-specific Certificate of Analysis from any supplier to ensure the product meets

the specific requirements of their experimental setup. This due diligence is a cornerstone of

robust and reproducible scientific research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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